Cas no 120443-30-3 ((-)-Carbovir)

(-)-Carbovir structure

Product Name:(-)-Carbovir

CAS No:120443-30-3

Molecular Formula:C₁₁H₁₃N₅O₂

Molecular Weight:247.25322

CID:161158

(-)-Carbovir Properties

Names and Identifiers

- 6H-Purin-6-one,2-amino-1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-
- (-)-Carbovir
- 2-Amino-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihy dro-6H-purin-6-one
- 6H-Purin-6-one,2-amino-1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, (1R-cis)-
- InChIKey： XSSYCIGJYCVRRK-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H13N5O2/c12-11-14-9-8(10(18)15-11)13-5-16(9)7-2-1-6(3-7)4-17/h1-2,5-7,17H,3-4H2,(H3,12,14,15,18)
- SMILES： NC1=NC2=C(N=CN2C2CC(CO)C=C2)C(=O)N1

Computed Properties

Exact Mass: 247.107
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 247.107
Heavy Atom Count: 18
Complexity: 422
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _0.5
Topological Polar Surface Area: 106A^2

Experimental Properties

LogP: 0.15370
PSA: 110.81000
Boiling Point: 605.6°Cat760mmHg
Flash Point: 320.1°C
Density: 1.76

(-)-Carbovir Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AE15863-250mg	(-)-Carbovir	120443-30-3		250mg	$345.00
TRC	C177685-250mg	(-)-Carbovir	120443-30-3		250mg	$ 230.00	2023-09-08

(-)-Carbovir Related Literature

1. Conversion of (–)-4-hydroxy-2-oxabicyclo[3.3.0]oct-7-en-3-one into the anti-HIV agent carbovir

Rosemary A. MacKeith,Ray McCague,Horacio F. Olivo,Christopher F. Palmer,Stanley M. Roberts J. Chem. Soc. Perkin Trans. 1 1993 313
2. Concise racemic and highly enantioselective approaches to key intermediates for the syntheses of carbocyclic nucleosides and pseudo-ribofuranoses: formal syntheses of carbovir

David M. Hodgson,Jason Witherington,Brian A. Moloney J. Chem. Soc. Perkin Trans. 1 1994 3373
3. Total synthesis of (–)-carbovir

Martin F. Jones,Peter L. Myers,Colin A. Robertson,Richard Storer,Christopher Williamson J. Chem. Soc. Perkin Trans. 1 1991 2479
4. Practical enantiodivergent syntheses of both enantiomers of carbovir, 1592U89 and six-membered ring analogues

Horacio F. Olivo,Jiaxin Yu J. Chem. Soc. Perkin Trans. 1 1998 391
5. Potential use of carbocyclic nucleosides for the treatment of AIDS: chemo-enzymatic syntheses of the enantiomers of carbovir

Chris T. Evans,Stanley M. Roberts,Karoline A. Shoberu,Alan G. Sutherland J. Chem. Soc. Perkin Trans. 1 1992 589
6. Chemoenzymatic synthesis of (–)-carbovir utilizing a whole cell catalysed resolution of 2-azabicyclo[2.2.1]hept-5-en-3-one

Steven J. C. Taylor,Alan G. Sutherland,Carol Lee,Richard Wisdom,Steve Thomas,Stanley M. Roberts,Christopher Evans J. Chem. Soc. Chem. Commun. 1990 1120
7. Advances in the enantioselective synthesis of carbocyclic nucleosides

Omar Boutureira,M. Isabel Matheu,Yolanda Díaz,Sergio Castillón Chem. Soc. Rev. 2013 42 5056
8. Synthesis from (–)-aristeromycin and X-ray structure of (–)-carbovir

Anne M. Exall,Martin F. Jones,Chi-Leung Mo,Peter L. Myers,Ian L. Paternoster,Hardev Singh,Richard Storer,Gordon G. Weingarten,Christopher Williamson,Alastair C. Brodie,John Cook,David E. Lake,Clive A. Meerholz,Peter J. Turnbull,Rona M. Highcock J. Chem. Soc. Perkin Trans. 1 1991 2467
9. Syntheses and anti-HIV activities of (±)-norcarbovir and (±)-norabacavir

Weiqiang Huang,Marvin J. Miller,Erik De Clercq,Jan Balzarini Org. Biomol. Chem. 2007 5 1164
10. ProTide generated long-acting abacavir nanoformulations

Zhiyi Lin,Nagsen Gautam,Yazen Alnouti,JoEllyn McMillan,Aditya N. Bade,Howard E. Gendelman,Benson Edagwa Chem. Commun. 2018 54 8371